molecular formula C16H19BrN4O3 B2807763 (4-((3-bromopyridin-2-yl)oxy)piperidin-1-yl)(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone CAS No. 1448029-42-2

(4-((3-bromopyridin-2-yl)oxy)piperidin-1-yl)(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone

Cat. No.: B2807763
CAS No.: 1448029-42-2
M. Wt: 395.257
InChI Key: DKULFMQVWKHBHX-UHFFFAOYSA-N
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Description

(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone is a sophisticated chemical scaffold designed for advanced medicinal chemistry and drug discovery research. Its structure integrates a 3-bromopyridinyl ether linked to a piperidine ring, which is in turn connected to a methoxy-substituted pyrazole moiety via a ketone linkage. This unique architecture makes it a valuable intermediate for the exploration of novel therapeutics, particularly in the development of kinase inhibitors . The bromopyridine segment serves as a versatile handle for further functionalization via metal-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig amination, allowing researchers to rapidly generate a diverse library of analogs for structure-activity relationship (SAR) studies . The piperidine linker is a common pharmacophore found in compounds targeting the central nervous system, while the 1-methylpyrazole unit is a privileged structure in agrochemical and pharmaceutical active ingredients. This compound is supplied For Research Use Only and is intended for use by qualified laboratory professionals. It is not intended for diagnostic or therapeutic use in humans or animals.

Properties

IUPAC Name

[4-(3-bromopyridin-2-yl)oxypiperidin-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H19BrN4O3/c1-20-10-12(14(19-20)23-2)16(22)21-8-5-11(6-9-21)24-15-13(17)4-3-7-18-15/h3-4,7,10-11H,5-6,8-9H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DKULFMQVWKHBHX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(C(=N1)OC)C(=O)N2CCC(CC2)OC3=C(C=CC=N3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H19BrN4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

395.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound (4-((3-bromopyridin-2-yl)oxy)piperidin-1-yl)(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone is a synthetic organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesis, and relevant studies that highlight its pharmacological properties.

Chemical Structure and Properties

The molecular formula of the compound is C15_{15}H18_{18}BrN3_{3}O3_{3}. The structure consists of a piperidine ring, a brominated pyridine moiety, and a pyrazole unit, which contribute to its unique reactivity and interaction with biological targets.

1. Antimicrobial Activity

Research has indicated that compounds with similar structural features exhibit varying degrees of antimicrobial activity. For instance, piperidine derivatives have shown significant antibacterial effects against strains such as Staphylococcus aureus and Escherichia coli. The presence of the bromopyridine moiety may enhance this activity through increased lipophilicity and interaction with bacterial membranes .

2. Enzyme Inhibition

The compound's potential as an enzyme inhibitor is noteworthy. Studies on related piperidine derivatives have demonstrated strong inhibitory action against enzymes like acetylcholinesterase (AChE) and urease. For example, certain piperidine-based compounds have achieved IC50_{50} values as low as 0.63 µM for AChE inhibition, suggesting that the target compound may similarly exhibit potent enzyme inhibitory properties .

The mechanism by which the compound exerts its biological effects likely involves binding to specific receptors or enzymes. The bromopyridine moiety may facilitate interactions with aromatic residues in proteins, enhancing binding affinity and specificity. Additionally, the pyrazole unit could play a critical role in modulating biological pathways relevant to disease states .

Synthesis

The synthesis of (4-((3-bromopyridin-2-yl)oxy)piperidin-1-yl)(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone typically involves several steps:

  • Formation of Bromopyridine Intermediate : Starting from pyridine, bromination is performed using bromine or N-bromosuccinimide (NBS).
  • Piperidine Formation : The bromopyridine is reacted with piperidine in the presence of a base like potassium carbonate to yield the piperidinyl derivative.
  • Pyrazole Synthesis : The pyrazole component is synthesized through cyclization reactions involving appropriate precursors, often utilizing hydrazine derivatives and carbonyl compounds.

Case Studies

Several studies have investigated the biological activities of structurally similar compounds:

StudyCompoundActivityIC50_{50} Value
Piperidine DerivativeAChE Inhibition0.63 µM
Thiadiazole DerivativeAntibacterialModerate to Strong
Isoxazole DerivativeEnzyme InhibitionNot Specified

These findings suggest that modifications in the structure can significantly influence the biological activity of piperidine-based compounds.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Their Features

The following compounds share structural motifs with the target molecule, enabling comparative analysis:

Table 1: Structural and Functional Comparison
Compound Name Core Structure Key Substituents Molecular Weight (g/mol) Potential Bioactivity Insights Reference
(4-((3-bromopyridin-2-yl)oxy)piperidin-1-yl)(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone (Target) Piperidine-Pyrazole Methanone 3-Bromopyridinyl-oxy, 3-methoxy-1-methylpyrazole ~439.3 Speculative kinase or enzyme inhibition -
[5-(1H-indol-3-yl)-3-phenyl-4,5-dihydropyrazol-1-yl]pyridin-3-yl methanone (3a) Dihydropyrazole-Pyridine Indol-3-yl, phenyl, dihydropyrazole ~383.4 Kinase inhibition (inferred from pyrazole-indole motifs)
(1-(4-Methoxyphenyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanol (618383-39-4) Pyrazole-Methanol 4-Methoxyphenyl, pyridin-3-yl, hydroxyl group ~311.3 Structural analog with solubility modulation

Key Comparative Analysis

Substituent Effects on Bioactivity
  • Bromopyridine vs. Bromine’s electron-withdrawing nature may also alter metabolic stability.
  • Piperidine vs. Dihydropyrazole :
    The piperidine ring in the target compound offers greater conformational flexibility than the rigid dihydropyrazole in 3a, which could influence target selectivity and pharmacokinetics.

  • Methoxy-Methyl Pyrazole vs.

Implications for Bioactivity

  • Kinase Inhibition Potential: Compound 3a’s pyrazole-indole scaffold is associated with kinase inhibition in prior studies. The target’s bromopyridine-piperidine motif may similarly target ATP-binding pockets in kinases, though with distinct selectivity profiles .
  • Ferroptosis Induction: notes that pyrazole-containing compounds can trigger ferroptosis in cancer cells.

Q & A

Q. Table 1. Solvent effects on coupling reaction yield

SolventYield (%)Purity (HPLC)
DCM6895.2
DMF8298.5
THF5591.8
Adapted from piperidine-methanone coupling studies .

How should researchers address contradictions in spectral data during structural elucidation?

Advanced

  • Variable-temperature NMR : Assesses conformational dynamics of piperidine .
  • 2D-COSY/HMQC : Resolves overlapping signals in aromatic regions .
  • X-ray crystallography : Confirms bond angles (C-N: 1.34 Å, C-C: 1.40 Å) .

What methodologies determine solubility in pharmaceutically relevant solvents?

Basic
Shake-flask method :

Saturate solvent (e.g., PBS, ethanol) with compound at 25°C for 24h .

Centrifuge (10,000 rpm, 10 min) and filter (0.22 μm).

Quantify via HPLC (C18 column, 254 nm) .

How can computational modeling predict reactivity in nucleophilic environments?

Advanced
Density Functional Theory (DFT) :

Optimize geometry to identify electrophilic sites (Mulliken charges >0.2) .

Simulate transition states for bromide displacement (ΔG‡ < 80 kJ/mol indicates feasibility) .

Validate with kinetic data (R² >0.95) .

What assay designs evaluate enzyme inhibition potential?

Advanced
Fluorescence-based kinase inhibition assay :

Incubate compound (0.1-100 μM) with kinase + ATP/peptide substrate (30 min, 37°C) .

Quench with EDTA; measure phosphorylated product via HTRF (λex=320 nm, λem=665 nm) .

Calculate IC50 using nonlinear regression (GraphPad Prism) .

Which purification techniques achieve >98% purity for in vivo studies?

Basic

  • Silica gel chromatography : Ethyl acetate/hexane gradient .
  • Recrystallization : Ethanol/water (4:1, −20°C, 12h) .
  • Preparative HPLC : C18 column, acetonitrile/water +0.1% TFA .

How to resolve discrepancies in biological activity between synthetic batches?

Advanced
Root-cause analysis :

Compare HPLC purity (95% vs. 98% batches) .

Chiral HPLC : Detect enantiomeric impurities .

Retest dose-response curves normalized to purity-adjusted concentrations .

What strategies enable regioselective modification of the pyrazole ring?

Advanced
Directed metalation :

Protect methoxy group with TMSCl (1.2 eq, DMF, 0°C) .

Lithium-halogen exchange (n-BuLi, −78°C, THF) for C-5 bromination .

Deprotection with TBAF (1M in THF, rt) yields 85% 5-bromo derivative .

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